Cas no 1706453-26-0 (2-Ethoxy-4-iodonicotinaldehyde)

2-Ethoxy-4-iodonicotinaldehyde is a functionalized nicotinaldehyde derivative featuring an ethoxy substituent at the 2-position and an iodine atom at the 4-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The presence of both the aldehyde and iodine groups offers multiple reactive sites for further functionalization, enabling cross-coupling reactions, nucleophilic substitutions, or condensation reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

2-Ethoxy-4-iodonicotinaldehyde structure

1706453-26-0 structure

Product Name:2-Ethoxy-4-iodonicotinaldehyde

CAS No:1706453-26-0

MF:C₈H₈INO₂

MW:277.059094429016

CID:4611986

Update Time:2025-05-21

2-Ethoxy-4-iodonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-ethoxy-4-iodonicotinaldehyde
- 2-Ethoxy-4-iodonicotinaldehyde
- Inchi： 1S/C8H8INO2/c1-2-12-8-6(5-11)7(9)3-4-10-8/h3-5H,2H2,1H3
- InChI Key： WSRFDEYKWLMMHT-UHFFFAOYSA-N
- SMILES： C1(OCC)=NC=CC(I)=C1C=O

2-Ethoxy-4-iodonicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR302311-1g	2-Ethoxy-4-iodonicotinaldehyde	1706453-26-0		1g	£704.00	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1518879-1g	2-Ethoxy-4-iodonicotinaldehyde	1706453-26-0	98%	1g	￥7824	2023-04-10

2-Ethoxy-4-iodonicotinaldehyde Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
4. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

Additional information on 2-Ethoxy-4-iodonicotinaldehyde

2-Ethoxy-4-Iodonicotinaldehyde: A Comprehensive Overview

The compound 2-Ethoxy-4-Iodonicotinaldehyde (CAS No. 1706453-26-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an aldehyde group, an ethoxy substituent, and an iodine atom. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in numerous research and industrial applications.

Recent studies have highlighted the potential of 2-Ethoxy-4-Iodonicotinaldehyde in the field of drug discovery. Researchers have explored its ability to act as a precursor for synthesizing bioactive molecules, particularly in the development of anti-cancer agents. The iodine atom in the molecule plays a crucial role in facilitating key biochemical reactions, making it a promising candidate for medicinal chemistry applications. Additionally, its ethoxy group enhances solubility and stability, which are critical factors in drug delivery systems.

In the realm of materials science, 2-Ethoxy-4-Iodonicotinaldehyde has been utilized as a building block for constructing advanced materials such as polymers and nanoparticles. Its aldehyde group enables efficient cross-linking reactions, which are essential for creating robust and flexible polymer networks. Recent advancements in nanotechnology have further expanded its utility, with researchers employing this compound to synthesize nanoparticles with tailored optical and electronic properties.

The synthesis of 2-Ethoxy-4-Iodonicotinaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has facilitated its adoption in various industrial processes, including the manufacturing of specialty chemicals and advanced materials.

One of the most intriguing aspects of 2-Ethoxy-4-Iodonicotinaldehyde is its ability to participate in click chemistry reactions. These reactions are known for their efficiency and selectivity, making them ideal for constructing complex molecular architectures. Recent research has demonstrated its utility in synthesizing bioconjugates, which have potential applications in diagnostics and therapeutics.

Moreover, 2-Ethoxy-4-Iodonicotinaldehyde has shown promise in the field of green chemistry. Its ability to undergo catalytic transformations under mild conditions reduces the environmental impact associated with traditional synthetic methods. This aligns with the growing global emphasis on sustainable practices in chemical manufacturing.

In conclusion, 2-Ethoxy-4-Iodonicotinaldehyde (CAS No. 1706453-26-0) is a versatile compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.